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Compound of Interest

Compound Name: 2-Bromo-3-methylpyrazine

Cat. No.: B037793 Get Quote

2-Bromo-3-methylpyrazine is a substituted pyrazine, a class of heterocyclic aromatic

compounds that are integral to numerous fields of chemical science. Its structure, featuring a

pyrazine ring functionalized with both a bromine atom and a methyl group, makes it a highly

versatile and valuable building block in organic synthesis. The pyrazine core itself is a key

pharmacophore found in many biologically active molecules, including vitamins like riboflavin

and folic acid, as well as numerous pharmaceuticals.[1][2][3]

The strategic placement of the bromine atom provides a reactive handle for a variety of cross-

coupling reactions, allowing for the facile introduction of new carbon-carbon and carbon-

heteroatom bonds. The electron-withdrawing nature of the pyrazine ring, further influenced by

the substituents, dictates its reactivity and makes it a crucial intermediate in the synthesis of

complex molecular architectures.[4] This guide offers a comprehensive overview of the physical

properties, chemical behavior, synthesis, applications, and safety protocols for 2-Bromo-3-
methylpyrazine, designed for scientists and professionals in research and development.

Core Physical and Chemical Properties
The fundamental properties of 2-Bromo-3-methylpyrazine are summarized below. These

characteristics are critical for planning reactions, purification procedures, and for safe storage

and handling.
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Property Value Reference(s)

IUPAC Name 2-bromo-3-methylpyrazine [5]

Synonyms Pyrazine, 2-bromo-3-methyl- [6]

CAS Number 120984-76-1 [5][6]

Molecular Formula C₅H₅BrN₂ [5]

Molecular Weight 173.01 g/mol [5][6]

Appearance
Colorless to pale yellow liquid

or solid/semi-solid
[6][7]

Odor Strong, pungent [6]

Boiling Point 194.85°C at 760 mmHg [7]

Flash Point 71.6°C [7]

Density ~1.597 g/cm³ [7]

Refractive Index ~1.558 [7]

Solubility
Soluble in organic solvents;

insoluble in water.
[6]

Storage Conditions
Store under inert gas (nitrogen

or argon) at 2-8°C.
[7]

Molecular Structure and Spectroscopic Profile
The structural and electronic features of 2-Bromo-3-methylpyrazine are foundational to its

chemical identity and reactivity.

Chemical Structure and Identifiers
Canonical SMILES:CC1=NC=CN=C1Br[5][6]

InChI:InChI=1S/C5H5BrN2/c1-4-5(6)8-3-2-7-4/h2-3H,1H3[5][6]

InChIKey:NDBBGCAETKIKIC-UHFFFAOYSA-N[5][6]
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Spectroscopic Data
While detailed spectra are typically found in proprietary databases or certificates of analysis,

the characterization of 2-Bromo-3-methylpyrazine relies on standard spectroscopic methods:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

confirm the proton and carbon environments, respectively, verifying the positions of the

methyl group and the protons on the pyrazine ring.

Mass Spectrometry (MS): Provides the molecular weight and fragmentation pattern,

confirming the elemental composition. The isotopic pattern of bromine (¹⁹Br and ⁸¹Br in an

approximate 1:1 ratio) is a key diagnostic feature.

Infrared (IR) Spectroscopy: Identifies characteristic vibrational frequencies of the aromatic C-

H, C=N, and C-Br bonds within the molecule.

Chemical Reactivity and Synthetic Utility
The reactivity of 2-Bromo-3-methylpyrazine is dominated by the interplay between the

electron-deficient pyrazine ring and the reactive C-Br bond. This makes it a valuable substrate

for constructing more complex molecules.

The bromine atom serves as an excellent leaving group, making the molecule amenable to a

variety of transition metal-catalyzed cross-coupling reactions. This is the most common and

powerful application of this building block, enabling the formation of C-C, C-N, and C-O bonds.

The electron-deficient nature of the pyrazine ring facilitates these transformations.
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Key Reaction Pathways

2-Bromo-3-methylpyrazine

Suzuki Coupling
(Aryl/Vinyl Boronic Acids)

Pd catalyst,
Base

Buchwald-Hartwig
(Amines, Alcohols)

Pd catalyst,
Base

Cyanation
(e.g., Zn(CN)₂)

Pd catalyst

Aryl-substituted
3-methylpyrazines

Amino/Alkoxy-substituted
3-methylpyrazines

3-methylpyrazine-
2-carbonitrile

Click to download full resolution via product page

Caption: Major cross-coupling reactions involving 2-Bromo-3-methylpyrazine.

Synthesis Methodology
A common laboratory-scale synthesis involves the direct bromination of a suitable pyrazine

precursor. The following protocol is a generalized representation based on established

chemical principles for halogenating heterocyclic compounds.

Example Protocol: Bromination of 2-Amino-5-
methylpyrazine
This method involves the electrophilic substitution of a hydrogen atom with bromine on an

activated pyrazine ring, followed by removal of the activating group if necessary. A more direct

route is the bromination of 2-amino-5-methylpyrazine.[8]

Step-by-Step Protocol:

Dissolution: Dissolve the starting material, 5-methylpyrazin-2-amine, and a base such as

pyridine in a suitable solvent like dichloromethane (DCM).[8]
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Bromination: Cool the mixture and slowly add a solution of bromine in DCM. The base

neutralizes the HBr byproduct.[8]

Reaction: Stir the mixture at room temperature, monitoring the reaction's progress using Thin

Layer Chromatography (TLC).[8]

Workup: Upon completion, quench the reaction with water. Separate the organic layer.[8]

Purification: Wash the organic layer with brine, dry it over an anhydrous salt (e.g., Na₂SO₄),

filter, and concentrate under reduced pressure to yield the crude product.[8] Further

purification can be achieved via column chromatography or recrystallization.
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Synthetic Workflow
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Caption: Generalized workflow for the synthesis of a brominated methylpyrazine.

Applications in Research and Industry
2-Bromo-3-methylpyrazine is a key intermediate in several high-value chemical industries.
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Pharmaceuticals and Drug Discovery: The pyrazine scaffold is present in numerous

approved and experimental drugs.[1] This building block allows for the systematic exploration

of chemical space around the pyrazine core. By using it in cross-coupling reactions,

medicinal chemists can generate libraries of novel compounds to be screened for biological

activity against various therapeutic targets.[2][3][9] Its derivatives are investigated for

anticancer, antibacterial, and anti-inflammatory properties, among others.[2][3]

Flavor and Fragrance: In the flavor industry, pyrazines are well-known for contributing

roasted, nutty, and toasted aromas. 2-Bromo-3-methylpyrazine can be used as a precursor

to synthesize specific flavor compounds that impart these desirable sensory characteristics

to food products.[6]

Agrochemicals: Similar to its role in pharmaceuticals, this compound serves as an

intermediate in the synthesis of new pesticides and herbicides, where the pyrazine ring can

be a crucial element for biological efficacy.[6][7]

Safety, Handling, and Storage
Due to its potential hazards, 2-Bromo-3-methylpyrazine must be handled with appropriate

caution.

GHS Hazard Classification
The compound is classified with several hazards under the Globally Harmonized System

(GHS).[5]

Hazard Statement Description GHS Code Reference(s)

Acute Toxicity, Oral Harmful if swallowed H302 [5]

Skin Irritation Causes skin irritation H315 [5]

Eye Irritation/Damage
Causes serious eye

irritation/damage
H318/H319 [5]

STOT SE 3
May cause respiratory

irritation
H335 [5]
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Recommended Handling and PPE
Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[7][10]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[11]

Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.[11]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.[10][11]

Storage and Stability
Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[7]

Inert Atmosphere: For long-term stability and to prevent degradation, store under an inert

atmosphere of nitrogen or argon at 2-8°C.[7]

Incompatibilities: Keep away from strong oxidizing agents and strong acids.[10]

Conclusion
2-Bromo-3-methylpyrazine is more than a simple chemical reagent; it is a strategic

intermediate that unlocks a wide array of synthetic possibilities. Its well-defined physical

properties and predictable chemical reactivity, centered on the versatile C-Br bond, make it an

indispensable tool for researchers. From the development of life-saving pharmaceuticals to the

creation of novel agrochemicals and unique flavor profiles, the applications of this compound

are both broad and impactful. Adherence to strict safety protocols is paramount to harnessing

its full potential responsibly. This guide provides the foundational knowledge required for its

effective and safe utilization in a professional research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b037793#2-bromo-3-methylpyrazine-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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